Cyclohex-3-en-1-yl(3-((4-fluorophenyl)sulfonyl)azetidin-1-yl)methanone

• IUPAC Name: cyclohex-3-en-1-yl-[3-(4-fluorophenyl)sulfonylazetidin-1-yl]methanone
• InChI: InChI=1S/C16H18FNO3S/c17-13-6-8-14(9-7-13)22(20,21)15-10-18(11-15)16(19)12-4-2-1-3-5-12/h1-2,6-9,12,15H,3-5,10-11H2
• InChI Key: UKNADMZHFFQADC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC=C1)C(=O)N2CC(C2)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C16H18FNO3S
• Molecular Weight: 323.4 g/mol

Description

Cyclohex-3-en-1-yl(3-((4-fluorophenyl)sulfonyl)azetidin-1-yl)methanone is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry.

Scientific Research Applications

Antisepsis Agent Synthesis

A significant application involves the synthesis of optically active cyclohexene derivatives with potential use as antisepsis agents. One example is the efficient synthesis of ethyl (6R)-6-[N-(2-chloro-4-fluorophenyl)sulfamoyl]cyclohex-1-ene-1-carboxylate, also known as TAK-242. This synthesis demonstrates the potential of cyclohexene derivatives in developing new antisepsis agents through innovative synthetic methods, including recrystallization and enantioselective processes, showcasing their relevance in pharmaceutical research and development (Yamada et al., 2006).

Chemical Probes for Protein Analysis

Another application involves the synthesis of chemical probes for mapping sulfenic acid modifications on proteins. By modifying 1,3-cyclohexadione to an alcohol derivative linked to fluorophores, researchers developed compounds that retain full reactivity and specificity toward cysteine sulfenic acids in proteins. This advancement allows for the fluorescent labeling of proteins based on their sulfenic acid redox state, contributing significantly to the field of biochemistry by providing new tools for protein analysis (Poole et al., 2005).

Sulfate Sensing in Aqueous Solutions

Cyclohexene derivatives have also been applied in the development of a fluorescent bis(cyclopeptide) for selective sensing of sulfate in aqueous solutions. This innovative approach utilizes the quenching of fluorescence in the presence of sulfate, demonstrating the compound's specificity and its potential for environmental monitoring and analytical chemistry applications (Reyheller & Kubik, 2007).

Synthesis of Bioactive Compounds

Research has also explored the synthesis of new cyclohexenone and cyclopentenone derivatives from the mangrove endophytic fungus Alternaria sp. These compounds, including racemic cyclohexenone derivatives, have shown potent antioxidant activities and antifungal properties, highlighting the potential of cyclohexene derivatives in the discovery and development of new bioactive compounds for pharmaceutical applications (Wang et al., 2015).